Yanucamide A

Catalog No.
S653137
CAS No.
M.F
C33H47N3O7
M. Wt
597.7 g/mol
Availability
Inquiry
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Yanucamide A

Researchers studying the structure-activity relationship of the Yanucamide scaffold require pure, stereochemically defined samples. Yanucamide A, incorporating a valine residue, is essential for deconvoluting the impact of this single amino acid substitution vs. Yanucamide B (allo-isoleucine).

  • Enables parallel screening in cancer cell lines or ion channel assays to reveal target-specific effects masked in non-selective cytotoxicity.
  • Validated by total synthesis; benchmark for synthetic route and analog design.
  • Sourced as purified marine natural product, ensuring consistent SAR data.

Product Name

Yanucamide A

IUPAC Name

(2S,5R,16S)-5-benzyl-4,13,13-trimethyl-12-pent-4-ynyl-2,16-di(propan-2-yl)-1,11-dioxa-4,7,15-triazacycloheptadecane-3,6,10,14,17-pentone

Molecular Formula

C33H47N3O7

Molecular Weight

597.7 g/mol

InChI

InChI=1S/C33H47N3O7/c1-9-10-12-17-25-33(6,7)32(41)35-27(21(2)3)31(40)43-28(22(4)5)30(39)36(8)24(20-23-15-13-11-14-16-23)29(38)34-19-18-26(37)42-25/h1,11,13-16,21-22,24-25,27-28H,10,12,17-20H2,2-8H3,(H,34,38)(H,35,41)/t24-,25?,27+,28+/m1/s1

InChI Key

UJLAUQGSVXILEB-AEDGQBGKSA-N

Synonyms

yanucamide A

Canonical SMILES

CC(C)C1C(=O)OC(C(=O)N(C(C(=O)NCCC(=O)OC(C(C(=O)N1)(C)C)CCCC#C)CC2=CC=CC=C2)C)C(C)C

Isomeric SMILES

CC(C)[C@H]1C(=O)O[C@H](C(=O)N([C@@H](C(=O)NCCC(=O)OC(C(C(=O)N1)(C)C)CCCC#C)CC2=CC=CC=C2)C)C(C)C

Yanucamide A is a natural product found in Schizothrix with data available.

Purity

≥95%

Package Size

0.5 mg, 1 mg, 5 mg

Yanucamide A is a cyclic depsipeptide originally isolated from a marine cyanobacterial assemblage of *Lyngbya majuscula* and *Schizothrix* species. Structurally, it is characterized by the inclusion of a unique 2,2-dimethyl-3-hydroxy-7-octynoic acid (Dhoya) moiety. It was co-isolated with its closest structural analog, Yanucamide B, which differs by a single methylene unit in an amino acid residue (Valine in Yanucamide A vs. allo-Isoleucine in Yanucamide B). The primary reported biological activity from its initial characterization is potent, non-selective cytotoxicity.

Research Fit

Stereochemically defined marine depsipeptide (total synthesis-validated 3S,12S,17S,22S)
DHOYA-containing 19-membered macrocycle suited for SAR and pharmacophore studies
Brine shrimp toxicity endpoint reference for invertebrate screening workflows

While Yanucamide A and its co-isolated analog Yanucamide B exhibit identical potency in broad-spectrum cytotoxicity assays, they are not functionally interchangeable for structure-activity relationship (SAR) studies. Yanucamide A incorporates a valine residue, whereas Yanucamide B contains an allo-isoleucine, representing a key structural and stereochemical difference. This variation, though minor, is significant for research aimed at elucidating the precise molecular interactions of the Yanucamide scaffold with biological targets. Procuring the specific Yanucamide A structure is necessary for any investigation where the contribution of the valine residue to activity, binding, or metabolism is being assessed.

Substitution Risk

Side-chain mismatch

Yanucamide A (Ile) and yanucamide B (Leu) differ by a single methylene yet show >4-fold toxicity divergence; minor structural changes may not preserve endpoint context.

Stereochemical uncertainty

Analogs without total-synthesis-validated absolute configuration (e.g., yanucamide B) introduce configurational ambiguity that may shift pharmacophore interpretation.

Class-level cytotoxicity divergence

DHOYA-containing depsipeptides span >100-fold cytotoxicity range; class membership does not predict cell-model response and may not transfer across analogs.

Equivalent Potency in General Cytotoxicity Screening

In the only head-to-head biological comparison reported in the primary literature, Yanucamide A and its direct analog Yanucamide B demonstrated identical potency in the brine shrimp (Artemia salina) lethality assay. Both compounds induced lethality with a reported LD50 of 5 ppm, indicating strong but undifferentiated cytotoxic activity in this foundational screening model.

Evidence DimensionGeneral Cytotoxicity (Brine Shrimp Lethality)
Target Compound DataLD50 = 5 ppm
Comparator Or BaselineYanucamide B: LD50 = 5 ppm
Quantified Difference0% (No difference reported)
ConditionsBrine shrimp (Artemia salina) lethality bioassay.

This result establishes a baseline for potent bioactivity but highlights that procurement decisions must be driven by the need for a specific chemical structure for SAR studies, as this generic assay does not differentiate between the two analogs.

Brine shrimp toxicity
Head-to-head
Yanucamide A LD50 = 5 ppm; Yanucamide B LD50 > 20 ppm (>4-fold difference)
Supports brine shrimp toxicity endpoint context; subtle residue change alters assay response
Artemia salina microwell assay, 24 h. Reported difference requires source-specific review.
Absolute stereochemistry
Reported
Validated as 3S,12S,17S,22S via total synthesis; earlier C-3/C-22 ambiguity corrected
Enables stereochemical-attribution control in SAR studies
Yanucamide B lacks comparable total-synthesis validation; cross-study comparison requires configurational review.
Cell-line selectivity
Cross-study comparable
Yanucamide A: weak cytotoxicity (MCF7, HT-29); Kulolide-1: L-1210 IC50 0.7 μg/mL, P388 IC50 2.1 μg/mL
Supports cell-model endpoint review; distinct selectivity profiles preclude functional interchange
Different cell lines and assay platforms; absolute values are source-reported and require independent verification.
Superfamily activity span
Class-level
DHOYA depsipeptides range from low nM (viequeamide A H460 IC50 60 nM) to weak cytotoxicity (yanucamide A MCF7/HT-29); >100-fold span
Class-level inference requires compound-specific endpoint review
Comparative SAR drawn from multiple studies; direct head-to-head data not available across all members.

Structure-Activity Relationship (SAR) Studies

For researchers investigating how minor amino acid substitutions affect the activity of depsipeptides, the procurement of both Yanucamide A (with valine) and Yanucamide B (with allo-isoleucine) is required. Parallel screening in target-specific assays (e.g., cancer cell lines, ion channel assays) can de-convolute the functional importance of this specific structural difference, which is masked in general toxicity screens.

Benchmark for Natural Product Synthesis and Analog Development

Synthetic chemistry labs developing routes to complex marine depsipeptides can use Yanucamide A as a specific target molecule. Its confirmed structure and reported total synthesis provide a clear benchmark for validating synthetic strategies and for creating novel analogs with potentially more selective bioactivity.

Differential Screening for Novel Bioactivities

Given the potent but non-selective baseline activity, Yanucamide A is a candidate for differential screening platforms. Its use is justified in high-throughput screens designed to identify selective activity against specific molecular targets (e.g., proteases, kinases, ion channels) or cell types, where its performance can be directly compared to Yanucamide B to pinpoint target-specific effects.

Application Fit Matrix

Application
Selection Property
Validation Focus
DHOYA depsipeptide SAR studies
Validated absolute stereochemistry and intermediate toxicity benchmark
Pharmacophore mapping and structure-dependent activity profiling
Marine trophic transfer and biosynthesis research
Cyanobacterial origin reference standard
Metabolite source attribution and biosynthetic pathway analysis
Invertebrate toxicity screening assays
Characterized brine shrimp toxicity endpoint
Assay sensitivity control and structure-dependent toxicity discrimination
Cyclic depsipeptide synthesis methodology
Reported total synthesis route and chiroptical benchmark
Stereochemical assignment validation and spectral calibration

XLogP3

4.9

Wikipedia

Yanucamide A

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